Cas no 651043-20-8 (4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl-)

4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl- structure
651043-20-8 structure
Product Name:4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl-
CAS No:651043-20-8
MF:C13H12N2O
MW:212.247182846069
CID:407325
PubChem ID:135439299
Update Time:2025-04-19

4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone, 2-cyclopropyl-6-phenyl-
    • 2-cyclopropyl-6-phenyl-1H-pyrimidin-4-one
    • DTXSID90399293
    • 2-Cyclopropyl-6-phenylpyrimidin-4(1H)-one
    • 651043-20-8
    • WTUMFJZFOIWNCB-UHFFFAOYSA-N
    • 2-cyclopropyl-6-phenylpyrimidin-4-ol
    • 4-Hydroxy-6-phenyl-2-cyclopropylpyrimidine
    • AKOS015940568
    • SCHEMBL601725
    • Inchi: 1S/C13H12N2O/c16-12-8-11(9-4-2-1-3-5-9)14-13(15-12)10-6-7-10/h1-5,8,10H,6-7H2,(H,14,15,16)
    • InChI Key: WTUMFJZFOIWNCB-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C2C=CC=CC=2)N=C(C2CC2)N1

Computed Properties

  • Exact Mass: 212.09506
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
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